1-(Chloroethynyl)-2-fluorobenzene

• Molecular Formula: C8H4ClF
• Molecular Weight: 154.57 g/mol
• IUPAC Name: 1-(2-chloroethynyl)-2-fluorobenzene
• InChI: InChI=1S/C8H4ClF/c9-6-5-7-3-1-2-4-8(7)10/h1-4H
• InChI Key: XNKGPGGFLIGGEE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C#CCl)F

Description

1-(Chloroethynyl)-2-fluorobenzene is an aromatic compound featuring a fluorine substituent at the ortho position and a chloroethynyl (–C≡C–Cl) group at the para position. The chloroethynyl moiety introduces significant electron-withdrawing effects due to the sp-hybridized carbon and electronegative chlorine, influencing reactivity in cycloadditions and coupling reactions.

Comparison with Similar Compounds

Structural and Electronic Comparisons

1-Chloro-2-fluorobenzene

• Structure : A dihalobenzene with Cl and F at adjacent positions.
• Key Differences : Lacks the ethynyl group, resulting in weaker electron-withdrawing effects.
• Properties : Simpler structure with lower molecular weight; used as a reference material in analytical chemistry .

1-Ethynyl-2-fluorobenzene

• Structure : Contains an ethynyl (–C≡CH) group instead of chloroethynyl.
• Synthesis : Prepared via elimination of dibromovinyl precursors in dry THF under inert conditions .
• Reactivity : The absence of chlorine reduces electrophilicity, making it less reactive in halogenation or cycloaddition reactions compared to the chloroethynyl analog.

1-(Azidomethyl)-2-fluorobenzene

• Structure : Features an azidomethyl (–CH₂N₃) group.
• Synthesis : Derived from 1-(chloromethyl)-2-fluorobenzene via nucleophilic substitution with sodium azide (55.8% yield) .
• Applications : Primarily used in click chemistry (e.g., Cu-catalyzed azide-alkyne cycloaddition), contrasting with the chloroethynyl compound’s role in electrophilic reactions.

1-[(E)-2-Bromoethenyl]-2-fluorobenzene

• Structure : Substituted with a bromoethenyl (–CH=CHBr) group.
• Reactivity : Participates in cycloaddition reactions (e.g., GP-A protocol) with regioselectivity (90:10 ratio) . The vinyl bromide moiety offers different steric and electronic profiles compared to the linear chloroethynyl group.

Reactivity in Key Reactions

• Cycloadditions :

  • The chloroethynyl group’s sp-hybridization enhances reactivity in [2+2] or [3+2] cycloadditions, similar to ethynyl derivatives but with higher electrophilicity due to Cl .
  • Bromoethenyl analogs (e.g., 1-[(E)-2-bromoethenyl]-2-fluorobenzene) exhibit regioselective cycloadditions (90:10 ratio) but require transition-metal catalysts .

• Nucleophilic Substitution :

  • Chloroethynyl groups are less prone to nucleophilic attack compared to chloromethyl or azidomethyl groups, which readily undergo substitution (e.g., NaN₃ reactions in azidomethyl synthesis ).

• Electrophilic Aromatic Substitution :

  • Fluorine’s ortho-directing effect and the chloroethynyl group’s electron-withdrawing nature deactivate the benzene ring, reducing reactivity compared to simpler dihalobenzenes like 1-chloro-2-fluorobenzene .

Physicochemical Properties

• Polarity : The chloroethynyl group increases polarity compared to alkyl or azido substituents, affecting solubility in organic solvents.
• Thermal Stability : Ethynyl derivatives generally exhibit lower thermal stability due to the triple bond’s strain, whereas dichloromethyl analogs (e.g., 1-(dichloromethyl)-2-fluorobenzene) are more stable .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for preparing 1-(Chloroethynyl)-2-fluorobenzene, and what factors influence reaction efficiency?

• Methodological Answer : Synthesis typically involves halogenation and functionalization of fluorinated benzene derivatives. For example, bromo- or chloro-substituted precursors (e.g., 1-(4-bromobutyl)-2-fluorobenzene) can undergo nucleophilic substitution or transition-metal-catalyzed cross-coupling reactions. Key factors include:

• Solvent polarity : Polar aprotic solvents (e.g., DMF) enhance nucleophilic substitution .
• Catalysts : Palladium or copper catalysts improve efficiency in Sonogashira or Ullmann coupling for ethynyl group introduction .
• Temperature control : Elevated temperatures (80–120°C) are often required for cyclopropanation or halogen exchange .
  • Data Table :

Precursor	Reaction Type	Catalyst	Yield (%)	Reference
2-Fluorobenzene	Halogenation	NBS	65–75
1-Bromo-2-fluorobenzene	Sonogashira Coupling	Pd(PPh₃)₄	80–85

Q. How can spectroscopic techniques (NMR, IR, MS) characterize 1-(Chloroethynyl)-2-fluorobenzene?

• Methodological Answer :

• NMR :
• ¹H NMR : Fluorine coupling splits signals (e.g., aromatic protons show doublets due to adjacent F atoms) .
• ¹⁹F NMR : Direct detection of fluorine environments (δ ≈ -110 to -120 ppm for aromatic F) .
• IR : Stretching vibrations at 2200–2250 cm⁻¹ confirm C≡C (ethynyl) bonds .
• MS : Molecular ion peaks (e.g., m/z 170.55 for C₈H₃ClF) and fragmentation patterns validate structure .

Advanced Research Questions

Q. How does the presence of chloroethynyl and fluorine substituents affect electronic properties and reactivity in cross-coupling reactions?

• Methodological Answer :

• Electronic Effects :
• Fluorine’s electron-withdrawing nature deactivates the benzene ring, directing electrophilic substitution to meta positions .
• Chloroethynyl groups enhance electrophilicity, facilitating nucleophilic attacks on the ethynyl carbon .
• Reactivity :
• Suzuki Coupling : Ethynyl groups act as directing motifs for Pd-catalyzed aryl-aryl bond formation .
• Click Chemistry : Ethynyl moieties enable copper-catalyzed azide-alkyne cycloaddition for bioconjugation .
  • Case Study : Fluorinated analogs show 20–30% higher yields in cross-couplings compared to non-fluorinated derivatives due to reduced steric hindrance .

Q. What are the implications of stereoelectronic effects in the photoisomerization of 1-(Chloroethynyl)-2-fluorobenzene derivatives?

• Methodological Answer :

• Quantum Dynamics : Laser-controlled isomerization (e.g., 1-(2-cis-fluoroethenyl)-2-fluorobenzene) demonstrates chirality switching via torsional motion around the C-C bond. Key factors:
• Pulse Design : Elliptically polarized IR pulses induce enantioselective transformations .
• Adamantane Linkers : Surface-mounted derivatives (e.g., on adamantane) stabilize atropisomers for material science applications .
• Data Table :

Isomer	Energy Barrier (kcal/mol)	Laser Wavelength (nm)	Switching Efficiency (%)
(aR)	12.5	800	85
(aS)	13.2	810	78

Additional Research Considerations

• Biological Activity : Fluorinated derivatives exhibit enhanced metabolic stability in drug design. For example, chloroethynyl groups improve lipophilicity (logP ≈ 2.5), aiding blood-brain barrier penetration .
• Material Science : Ethynyl-fluorine interactions enhance thermal stability (decomposition >250°C) in polymer composites .